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Basic Handling and Storage Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lanatoside C

CAS No.: 17575-22-3

Cat. No.: S532413

The table below summarizes the available quantitative data for Lanatoside C.

Parameter Specification / Value Notes

Molecular 985.11 g/mol [1] -

Weight

Storage -20°C; 3 years from receipt [2] -

(Powder)

Solubility in 100 mg/mL (101.51 mM) [2] "Moisture-absorbing DMSO reduces solubility.
DMSO Please use fresh DMSO." [2]
Solubility in 3 mg/mL, 6 mg/mL, 10 mg/mL, Varies by batch.

Ethanol or 17 mg/mL [2]

Solubility in Insoluble [2] -

Water

Troubleshooting Common Issues

Here are solutions to potential problems based on available data and general principles:

e Problem: Precipitation occurs after dissolving Lanateside C in DMSO.
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o Solution: Ensure the DMSO is fresh and anhydrous, as it is hygroscopic (absorbs moisture
from the air). The supplier specifically cautions that moisture-absorbing DMSO reduces the
solubility of Lanatoside C [2]. Aliquot DMSO to minimize repeated exposure to air.

e Problem: Need to administer Lanatoside C in an aqueous solution for in vivo studies.

o Solution: Since Lanatoside C is insoluble in water, prepare a homogeneous suspension. One
recommended method is to mix the powder with a solution of sodium carboxymethyl
cellulose (CMC-Na) to a concentration of =5 mg/mL [2].

e Problem: Observed loss of efficacy in cell culture experiments over time.

o Investigation Steps:
= Check Solvent: Confirm fresh, dry DMSO is used for stock solutions.
= Check Storage: Verify stock solutions are stored at -20°C or below, aliquoted to avoid

freeze-thaw cycles.
= Assay Controls: Include a freshly prepared sample of Lanatoside C alongside the older

stock in your bioassay (e.g., a cell viability test) to compare potency directly.

Experimental Workflow for Stability Assessment

Since comprehensive stability data (e.g., degradation half-life in solution) is not available, you may need to

establish this empirically. The diagram below outlines a general workflow for assessing solution stability.
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Grepare Lanatoside C Stock Solutioa

(Aliquot into small vials)

Store aliquots at:

* -80°C (Long-term)

» -20°C (Short-term)
» 4°C (Working)

At each time point,
thaw a single aliquot

Analyze for:
» Concentration (HPLC/UV)
 Purity (HPLC)
» Biological Activity (Cell-based assay)

Record data and
monitor for degradation

Establish shelf-life

for each condition

Click to download full resolution via product page

Core Protocol for Stability Testing:

¢ Solution Preparation: Prepare a concentrated stock solution of Lanatoside C in a suitable solvent
like DMSO, following the handling notes in the table above [2].
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e Storage Conditions: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store aliquots
under different conditions you wish to test (e.g., -80°C, -20°C, 4°C).

¢ Time Points: Remove one aliquot from each storage condition at predefined time points (e.g., 1 day,
1 week, 2 weeks, 1 month, 3 months).

e Analysis:

o Chemical Stability: Use High-Performance Liquid Chromatography (HPLC) to measure the
concentration of Lanatoside C and identify any degradation products by comparing
chromatograms to a fresh standard.

o Functional Stability: Test the biological activity of the stored solutions using a relevant cell-
based assay, such as a cell viability (CCK-8) assay [3] or an apoptosis assay. Compare the
IC50 values against a freshly prepared sample.

Key Technical Notes

e Solution Stability is Condition-Dependent: The stability of Lanatoside C in solution can be
influenced by temperature, light, pH, and the solvent itself. The data from Selleckchem recommends
fresh DMSO, implying that the solution may not be stable for long periods [2].

o Start with Conservative Practices: In the absence of definitive data, adopt conservative handling
practices: prepare small, single-use aliquots of stock solutions, store them at or below -20°C,
and avoid exposure to light and moisture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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